Cas no 2172384-90-4 (7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid)

• Product Name: 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid
• CAS No: 2172384-90-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6178827
• PubChem ID: 165485838
• Update Time: 2025-05-24

7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid
• EN300-1275737
• 2172384-90-4

• Inchi： 1S/C12H13NO4/c1-6(2)11-13-8-4-7(12(14)15)5-9(16-3)10(8)17-11/h4-6H,1-3H3,(H,14,15)
• InChI Key： GNZPPZNNKWOGAV-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C(=O)O)=CC=2N=C1C(C)C)OC

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid

Introduction to 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid (CAS No. 2172384-90-4)

7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid (CAS No. 2172384-90-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of a methoxy group and an isopropyl substituent, contribute to its potential therapeutic applications.

The chemical structure of 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid consists of a benzoxazole core with a carboxylic acid functional group at the 5-position. The methoxy group at the 7-position and the isopropyl group at the 2-position provide additional functional diversity and enhance the compound's pharmacological profile. These structural elements are crucial for modulating the compound's interactions with biological targets and improving its bioavailability and metabolic stability.

Recent studies have explored the potential of 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid has shown potential as an antimicrobial agent. Research has indicated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting key enzymes involved in bacterial metabolism. These findings suggest that 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid could be developed into a new class of antibiotics to combat multidrug-resistant bacterial infections.

The anticancer properties of 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid have also been investigated. In vitro studies using human cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression. Specifically, it has been found to downregulate the expression of oncogenes such as Bcl-2 and upregulate pro-apoptotic genes like Bax. These results highlight the potential of 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid as a novel anticancer agent.

The pharmacokinetic properties of 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid have been studied to evaluate its suitability for therapeutic use. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its development as a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid. Early-phase clinical trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and tolerability to the treatment. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 7-methoxy-2-(propan-2-yl)-1,3-benzoxazole-5-carboxylic acid (CAS No. 2172384-90-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating inflammatory diseases, bacterial infections, and cancer.